![molecular formula C7H6F3N3O2 B6214436 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid CAS No. 2763779-73-1](/img/no-structure.png)
2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid
Overview
Description
2-[1-(Trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid (TFCTA) is a synthetic organic compound that is widely used in research and laboratory experiments due to its unique properties. TFCTA is a versatile molecule with a variety of applications in the pharmaceutical and chemical industries. It has been used in the synthesis of various compounds, as well as in the development of new drugs. Furthermore, TFCTA has been studied for its ability to act as a catalyst in biochemical reactions and its potential to act as a therapeutic agent.
Scientific Research Applications
2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid has been studied for its potential use in a variety of scientific research applications. It has been used in the synthesis of various compounds, such as peptides, antibiotics, and drugs. Additionally, 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid has been studied for its ability to act as a catalyst in biochemical reactions and its potential to act as a therapeutic agent. It has also been studied for its ability to inhibit the activity of enzymes involved in the metabolism of drugs, as well as its potential to act as an antifungal agent.
Mechanism of Action
2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid acts as a catalyst in biochemical reactions by binding to the substrate and inducing a conformational change. This conformational change is necessary for the reaction to proceed. Additionally, 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. This inhibition can lead to increased drug concentrations in the body, resulting in increased therapeutic effects.
Biochemical and Physiological Effects
2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid has been studied for its potential to act as a therapeutic agent. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, resulting in increased drug concentrations in the body. Additionally, 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid has been studied for its potential to act as an antifungal agent, as well as its ability to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid in laboratory experiments is its ability to act as a catalyst in biochemical reactions. Additionally, 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid is relatively inexpensive and easy to obtain, making it an ideal choice for researchers. However, there are some limitations to its use in laboratory experiments. 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid can be toxic in large doses, so extreme caution should be taken when using it in experiments. Additionally, it can be difficult to obtain pure 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid, as it is often contaminated with other compounds.
Future Directions
The potential uses of 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid are still being explored. Future research could focus on its potential to act as a therapeutic agent and its ability to inhibit the growth of cancer cells. Additionally, further studies could be conducted to investigate its potential to act as an antifungal agent and its ability to inhibit the activity of enzymes involved in the metabolism of drugs. Additionally, research could be conducted to investigate the potential of 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid to act as a catalyst in other biochemical reactions. Finally, further research could be conducted to develop more efficient and cost-effective methods of synthesizing 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid.
Synthesis Methods
The synthesis of 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid involves the reaction of cyclopropyl trifluoromethyl ketone and sodium azide in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction yields a mixture of 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid and 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid monosodium salt. The acid can be isolated by extraction with ethyl acetate or by crystallization from aqueous ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid' involves the following steps: 1) Synthesis of 1-(trifluoromethyl)cyclopropylamine, 2) Synthesis of 2-(trifluoromethyl)cyclopropyl azide, 3) Synthesis of 2-[1-(trifluoromethyl)cyclopropyl]-1H-1,2,3-triazole, and 4) Synthesis of 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid.", "Starting Materials": [ "Cyclopropane", "Trifluoromethylamine", "Sodium azide", "Copper(I) iodide", "Sodium ascorbate", "Dimethyl sulfoxide", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Cyclopropane is reacted with trifluoromethylamine in the presence of hydrochloric acid to form 1-(trifluoromethyl)cyclopropylamine.", "Step 2: 1-(trifluoromethyl)cyclopropylamine is reacted with sodium azide, copper(I) iodide, and sodium ascorbate in dimethyl sulfoxide to form 2-(trifluoromethyl)cyclopropyl azide.", "Step 3: 2-(trifluoromethyl)cyclopropyl azide is reacted with acetic acid and water to form 2-[1-(trifluoromethyl)cyclopropyl]-1H-1,2,3-triazole.", "Step 4: 2-[1-(trifluoromethyl)cyclopropyl]-1H-1,2,3-triazole is reacted with sodium hydroxide and ethyl acetate to form 2-[1-(trifluoromethyl)cyclopropyl]-2H-1,2,3-triazole-4-carboxylic acid." ] } | |
CAS RN |
2763779-73-1 |
Molecular Formula |
C7H6F3N3O2 |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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